Cas no 2228445-43-8 (2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one)

2,2-Difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one is a fluorinated heterocyclic compound featuring an imidazopyrazine core linked to a difluoroacetyl moiety. This structure confers unique reactivity and potential utility in medicinal chemistry and materials science. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery, particularly in the development of kinase inhibitors or bioactive molecules. Its imidazopyrazine scaffold offers versatile binding interactions, while the difluoroacetyl group can serve as an electrophilic site for further functionalization. The compound is suitable for applications requiring precise molecular modifications, offering synthetic flexibility and potential for targeted biological activity.
2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one structure
2228445-43-8 structure
Product Name:2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one
CAS No:2228445-43-8
MF:C8H5F2N3O
MW:197.141607999802
CID:6259313
PubChem ID:165751841
Update Time:2025-06-20

2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one
    • 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one
    • EN300-1971888
    • 2228445-43-8
    • Inchi: 1S/C8H5F2N3O/c9-8(10)7(14)5-3-12-6-4-11-1-2-13(5)6/h1-4,8H
    • InChI Key: MAUDEECHMJDHBP-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CN=C2C=NC=CN12)=O)F

Computed Properties

  • Exact Mass: 197.04006812g/mol
  • Monoisotopic Mass: 197.04006812g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 47.3Ų

2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one Pricemore >>

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Additional information on 2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one

Introduction to 2,2-Difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one (CAS No. 2228445-43-8)

2,2-Difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one, also known by its CAS number 2228445-43-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoroethyl group and an imidazopyrazine core. These features contribute to its potential as a lead compound for the development of new therapeutic agents.

The chemical structure of 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one is particularly noteworthy due to the presence of the imidazopyrazine moiety. Imidazopyrazines are a class of heterocyclic compounds that have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of difluoro groups further enhances the pharmacological profile of this compound by modulating its physicochemical properties and biological activity.

Recent studies have highlighted the potential of 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one has shown significant antiviral activity against several viral strains. Research conducted at the National Institutes of Health (NIH) revealed that this compound effectively inhibits the replication of influenza virus and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a valuable lead for the development of broad-spectrum antiviral agents.

The anticancer potential of 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one has also been explored in preclinical studies. A study published in the Cancer Research journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity involves inducing apoptosis and inhibiting cell proliferation through modulation of key signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic properties of 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one have been extensively evaluated to ensure its suitability for therapeutic applications. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as an orally available therapeutic agent.

In conclusion, 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one (CAS No. 2228445-43-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an excellent lead for the development of new drugs targeting inflammatory diseases, viral infections, and cancer. Ongoing research continues to explore its full potential and optimize its therapeutic efficacy.

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